Cas no 32365-53-0 (ethyl 5-formylfuran-3-carboxylate)

ethyl 5-formylfuran-3-carboxylate Properties

Names and Identifiers

• 5-formyl-3-Furancarboxylic acid ethyl ester
• LogP
• ethyl 5-formylfuran-3-carboxylate
• 5-formyl-3-furancarboxylic acid ethyl ester
• Ethyl 5-formylfuran-3-carboxylate
• 5-formyl-furan-3-carboxylic acid ethyl ester
• EN300-175501
• F8887-7494
• 3-Furancarboxylic acid, 5-formyl-, ethyl ester
• Z1255448117
• VSFIKMQXNZNJAL-UHFFFAOYSA-N
• DTXSID40449999
• SCHEMBL1935437
• AKOS026726121
• 32365-53-0
• Ethyl5-formylfuran-3-carboxylate
• +Expand

• InChIKey： VSFIKMQXNZNJAL-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H8O4/c1-2-11-8(10)6-3-7(4-9)12-5-6/h3-5H,2H2,1H3
• SMILES： CCOC(=O)C1=COC(=C1)C=O

Computed Properties

• Exact Mass: 168.04224
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 168.04225873g/mol
• Heavy Atom Count: 12
• Complexity: 178
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 56.51